2-[(2-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzonitrile

• Molecular Formula: C26H21N3O3
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 2-[[2-[(E)-[1-[(4-methylphenyl)methyl]-2,5-dioxoimidazolidin-4-ylidene]methyl]phenoxy]methyl]benzonitrile
• InChI: InChI=1S/C26H21N3O3/c1-18-10-12-19(13-11-18)16-29-25(30)23(28-26(29)31)14-20-6-4-5-9-24(20)32-17-22-8-3-2-7-21(22)15-27/h2-14H,16-17H2,1H3,(H,28,31)/b23-14+
• InChI Key: PUHIYZCIXUBSQR-OEAKJJBVSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC=CC=C3OCC4=CC=CC=C4C#N)/NC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CC=C3OCC4=CC=CC=C4C#N)NC2=O

Description

2-[(2-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the imidazolidinone family of compounds, which have been shown to possess a variety of biological activities.

Mechanism of Action

The mechanism of action of 2-[(2-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzonitrile involves the inhibition of key enzymes and signaling pathways involved in cancer cell proliferation and angiogenesis. Specifically, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix and the promotion of angiogenesis. Additionally, this compound has been shown to inhibit the activity of NF-κB, a transcription factor involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzonitrile include the inhibition of cancer cell proliferation, induction of apoptosis in cancer cells, and inhibition of angiogenesis. Additionally, this compound has been shown to possess anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a variety of diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzonitrile in lab experiments include its high purity and high yield synthesis method, its well-established mechanism of action, and its potential applications in a variety of scientific research areas. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for the study of 2-[(2-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzonitrile. These include further studies to determine its optimal dosage and administration route, studies to determine its potential applications in the treatment of various diseases, and studies to elucidate its mechanism of action in greater detail. Additionally, there is a need for further studies to determine the safety and toxicity of this compound in vivo.

Synthesis Methods

The synthesis method for 2-[(2-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzonitrile involves the reaction of 4-methylbenzyl isocyanate with 2,5-dioxoimidazolidin-4-ylidene. The resulting intermediate is then reacted with 2-(4-formylphenoxy)acetic acid to yield the final product. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

2-[(2-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzonitrile has been shown to possess a variety of biological activities, making it a promising compound for scientific research. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit angiogenesis. Additionally, this compound has been shown to possess anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a variety of diseases.